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Compound of Interest

Compound Name: SCR7

Cat. No.: B612088

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with SCR7. Adherence to these procedures is vital for
ensuring personal safety and proper management of this chemical compound.

Chemical and Physical Properties

A summary of the key properties of SCR7 is presented below for quick reference.

Property Value

Chemical Name SCRY pyrazine

CAS Number 14892-97-8

Molecular Formula Ci1sH12N40S[1]

Molecular Weight 332.38 g/mol

Appearance Faintly yellow to dark yellow powder

Solubility Soluble in DMSO (10 mg/mL) and ethanol (20
mM)[2]

Storage Temperature Room temperature

Hazard Identification and Safety Precautions
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SCRY7 pyrazine is classified as an acute toxicant if swallowed (Acute Tox. 4 Oral) and is a
combustible solid. The signal word for this compound is "Warning," with the corresponding
hazard statement H302. It is important to note that the chemical, physical, and toxicological
properties of SCR7 have not been fully investigated.[1] Therefore, it should be handled with
care, assuming it is potentially hazardous.

Core Safety Precautions:

o Work Area: Always handle SCR7 in a designated chemical fume hood with an independent
air supply.[1] The laboratory should be equipped with a safety shower and an eye wash
station.[1]

« Avoid Contamination: Prevent inhalation of dust and aerosols, and avoid contact with eyes,
skin, and clothing.[1]

« Ignition Sources: Keep away from sources of ignition as it is a combustible solid.[1]
o Exposure: Avoid prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table
outlines the required PPE for handling SCR7.
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Body Part

Personal Protective Equipment (PPE)

Respiratory

A NIOSH-approved N95 dust mask or a
respirator with appropriate particulate filters
should be used to prevent inhalation of the
powder.[3][4] In case of fire, a self-contained

breathing apparatus is necessary.[1]

Hand

Chemical-resistant gloves (minimum standard
BS EN 374:2003) are required.[1] Nitrile gloves
are a suitable option.[3][5] Gloves should be
inspected before each use and disposed of

properly after handling.[1]

Eye

Appropriate safety glasses with side shields or
chemical safety goggles are mandatory to

protect against splashes and dust particles.[1][5]

[6]

Body

A laboratory coat or a disposable jumpsuit
should be worn to protect skin and clothing.[3][5]

Procedural Workflow for Handling SCR7

The following diagram illustrates the step-by-step workflow for safely handling SCR7 in a

laboratory setting.
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Preparation

Don appropriate PPE (Gloves, Goggles, Lab Coat, Mask)

:

Verify fume hood is operational

:

Gather all necessary materials and reagents

Handling

Weigh SCR7 powder in fume hood

:

Dissolve SCRY7 in appropriate solvent (e.g., DMSO)

:

Perform experimental procedure

Cleanup & Disposal

Decontaminate work surfaces

Dispose of contaminated waste in designated hazardous waste container

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of SCRY7.
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Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

First Aid Measures
Exposure Route First Aid Procedure

Move the individual to fresh air and monitor their
breathing. If breathing is difficult, administer
Inhalation oxygen. If breathing stops, provide artificial

respiration. Seek immediate medical attention.

[1]

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact . . .
15 minutes. Remove contaminated clothing and

wash it before reuse. Consult a physician.[1]

Flush eyes with plenty of water for at least 15
Eye Contact _ _ _ _ _
minutes. Seek immediate medical attention.[1]

Rinse the mouth with water. Do not induce

vomiting unless directed by medical personnel.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Use an absorbent material to contain the spill. Avoid creating dust.

Clean: Carefully collect the spilled material and absorbent into a sealed, labeled container for
hazardous waste.
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o Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Disposal: All waste materials contaminated with SCR7, including empty containers, used PPE,
and spill cleanup materials, must be treated as hazardous waste.[1] Dispose of this waste in a
regulated landfill or through a specialized hazardous waste disposal company in accordance

with all national and local regulations.[1]

The following diagram outlines the logical relationship for waste disposal.

SCR7 Waste Disposal Pathway

Generation of SCR7-contaminated waste (solid & liquid)

'

Segregate into labeled, sealed hazardous waste containers

'

Store in a designated, secure area

'

Arrange for collection by a licensed hazardous waste disposal company

'

Final disposal at a regulated facility

Click to download full resolution via product page

Caption: Disposal Pathway for SCR7 Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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